Cas no 969-99-3 (Chlorpromazine Sulfoxide)

Chlorpromazine Sulfoxide is an oxidation product of chlorpromazine, a phenothiazine derivative with notable pharmacological significance. It is primarily recognized as a major metabolite of chlorpromazine, formed via sulfoxidation in biological systems. This compound exhibits distinct chemical properties, including polarity and stability, which make it valuable for analytical and research applications. Chlorpromazine Sulfoxide is often utilized in studies focusing on drug metabolism, pharmacokinetics, and the development of analytical methods for phenothiazine derivatives. Its well-characterized structure and reactivity also facilitate investigations into oxidative pathways and degradation profiles of related compounds. The product is commonly employed as a reference standard in chromatography and mass spectrometry.

Chlorpromazine Sulfoxide structure

Product Name:Chlorpromazine Sulfoxide

CAS No:969-99-3

MF:C₁₇H₁₉ClN₂OS

MW:334.863561868668

MDL:MFCD01706964

CID:804407

PubChem ID:70413

Update Time:2025-06-06

Chlorpromazine Sulfoxide Chemical and Physical Properties

Names and Identifiers

- 10H-Phenothiazine-10-propanamine,2-chloro-N,N-dimethyl-, 5-oxide
- Chlorpromazine Sulfoxide
- 3-(2-chloro-5-oxophenothiazin-10-yl)-N,N-dimethylpropan-1-amine
- CHLORPROMAZINE SULFOXIDE, BP STANDARD
- Chloropromazine sulfoxide
- Chlorpromazine sulphoxide
- Chlorpromazine-S-oxide
- Chlorpromazine-S-oxyd
- Opromazin
- Opromazine
- Oxychlorpromazine
- Secotil
- Transedon
- 3-(2-Chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1- amine S-oxide
- Phenothiazine, 2-chloro-10-[3-(dimethylamino)propyl]-, 5-oxide (6CI, 8CI)
- Aminazin sulfoxide
- Ba 2835
- Chlorpromazine 5-oxide
- Chlorpromazine 5-sulfoxide
- Chlorpromazine S-oxide
- NSC 170990
- 3-(2-Chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine S-Oxide (Chlorpromazine Sulphoxide)
- 969-99-3
- Chlorpromazine Sulphoxide 1.0 mg/ml in Methanol
- BRD-A94494639-001-01-6
- 2-CHLORO-10-(3-(DIMETHYLAMINO)PROPYL)PHENOTHIAZINE 5-OXIDE
- WLN: T C666 BN ISJ B3N1&1 EG IO
- 2-Chloro-10-[3-(dimethylamino)propyl]phenothiazine-5-oxide
- Phenothiazine, oxide
- SCHEMBL1155596
- CHEMBL823
- 5293 RP
- Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-, 5-oxide
- CPZ-SO
- 016U10PN9N
- Sulfoxide of chlorpromazine
- 2-chloro-10-[3-(dimethylamino)propyl]-5lambda4-phenothiazin-5(10H)-one
- CHLORPROMAZINE HYDROCHLORIDE IMPURITY A (EP IMPURITY)
- Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-, oxide
- 10-(GAMMA-DIMETHYLAMINOPROPYL)-3-CHLORPHENOTHIAZINE 9-OXIDE
- BA-2835
- Phenothiazine, 2-chloro-10-(3-(dimethylamino)propyl)-, sulfoxide
- 3-(2-Chloro-5-oxido-10H-phenothiazin-10-yl)-N,N-dimethyl-1-propanamine #
- 3-[(5R)-2-chloro-5-oxophenothiazin-10-yl]-N,N-dimethylpropan-1-amine
- 2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one
- NSC170990
- 5-Oxychlorpromazine
- 2-Chloro-10-(3-(dimethylamino)propyl)phenothiazine-5-oxide
- Q27216080
- BRN 0307255
- 10H-Phenothiazine-10-propanamine, 2-chloro-N,N-dimethyl-, 5-oxide
- NSC-170990
- DTXSID40871817
- 10-(.GAMMA.-DIMETHYLAMINOPROPYL)-3-CHLORPHENOTHIAZINE 9-OXIDE
- 3-(2-Chloro-10H-phenothiazin-10-yl)-N,N-dimethylpropan-1-amine S-Oxide (Chlorpromazine Sulfoxide)
- 10-(.gamma.-Dimethylaminopropyl)-3-chlorophenothiazine 9-oxide
- 2-Chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-5-ium-5-olate
- EN300-262069
- UNII-016U10PN9N
- NS00001061
- 10H-Phenothiazine-10-propanamine,N-dimethyl-, 5-oxide
- CHLORPROMAZINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- NP 956
- BDBM50408507
- CHEBI:125461
- 10-(gamma-Dimethylaminopropyl)-3-chlorophenothiazine 9-oxide
- Chlorpromazine sulfoxide hydrochloride
- OPROMAZINE [MI]
- CPZ-O
- 2-Chloro-N,N-dimethyl-10H-phenothiazine-10-propanamine 5-oxide
- Chlorpromazine EP Impurity A
- 4-27-00-01312 (Beilstein Handbook Reference)
- MDL： MFCD01706964
- Inchi： 1S/C17H19ClN2OS/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)22(21)17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3
- InChI Key： QEPPAOXKZOTMPM-UHFFFAOYSA-N
- SMILES： O=S1C2C(=CC(=CC=2)Cl)N(CCCN(C)C)C2C1=CC=CC=2

Computed Properties

Exact Mass: 334.09100
Monoisotopic Mass: 334.090662
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 42.8

Experimental Properties

Density: 1.35
Melting Point: 115°
Boiling Point: 502.6°Cat760mmHg
Flash Point: 257.8°C
Refractive Index: 1.687
PSA: 42.76000
LogP: 4.84060

Chlorpromazine Sulfoxide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Safety Instruction： H303+H313+H333
Toxicity：LD50 s.c. in mice: 102 mg/kg (Minami, Yoshimoto)
Storage Condition：Store at recommended temperature

Chlorpromazine Sulfoxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C424755-25mg	Chlorpromazine Sulfoxide	969-99-3		25mg	$ 190.00	2023-09-08
TRC	C424755-250mg	Chlorpromazine Sulfoxide	969-99-3		250mg	$ 1478.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000507	Chlorpromazine Sulfoxide	969-99-3	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP467	Chlorpromazine sulfoxide	969-99-3	British Pharmacopoeia (BP) Reference Standard		￥2822.46	2022-02-22
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0000507		969-99-3			￥1556.7	2023-01-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BP467		969-99-3		50MG	￥2703.82	2023-01-06
Enamine	EN300-262069-0.05g	2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one	969-99-3	95%	0.05g	$572.0	2024-06-18
Enamine	EN300-262069-0.1g	2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one	969-99-3	95%	0.1g	$600.0	2024-06-18
Enamine	EN300-262069-0.25g	2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one	969-99-3	95%	0.25g	$627.0	2024-06-18
Enamine	EN300-262069-0.5g	2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one	969-99-3	95%	0.5g	$654.0	2024-06-18

Chlorpromazine Sulfoxide Production Method

Production Method 1

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Nitrous acid Solvents: Acetonitrile
1.2 Solvents: Dichloromethane

Reference

: Catalytic oxidation of chlorpromazine and related phenothiazines. Cation radicals as the reactive intermediates in sulfoxide formation

Bosch, Eric; Kochi, Jay K., Journal of the Chemical Society, 1995, (1995), 1057-64

Production Method 2

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: 3-Fluoro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(1,1,2,2,3,3,4,4,4-nonafluorobuty… Solvents: 2,2,2-Trifluoroethanol

Reference

: Oxaziridine, 3-fluoro-3-(heptafluoropropyl)-2-(nonafluorobutyl)

Metrangolo, Pierangelo; Novo, Barbara; Resnati, Giuseppe, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, , 1-7

Production Method 3

50-53-3

969-99-3

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water

Reference

: Convenient oxidation of phenothiazine salts to their sulfoxides with aqueous nitrous acid

Owens, Margart L.; Juenge, Eric C.; Poklis, Alphonse, Journal of Pharmaceutical Sciences, 1989, 78(4), 334-6

Production Method 4

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform ; overnight, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Chemical modifications of N,N-dimethylalkylamino-substituted 2-chlorophenothiazine and their electrochemical behavior

Hayashi, Hideki; Ogawa, Tadashi; Koizumi, Take-aki, Heterocycles, 2022, 104(4), 689-706

Production Method 5

50-53-3

969-99-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Ferric nitrate Solvents: Acetic acid ; 3 h, rt

Reference

: Gram-Scale Synthesis of Sulfoxides via Oxygen Enabled by Fe(NO3)3·9H2O

Liu, Kai; Meng, Jiaolong; Jiang, Xuefeng, Organic Process Research & Development, 2023, 27(7), 1198-1202

Production Method 6

69-09-0

969-99-3

Reaction Conditions

Reference

: Determination of iron(II) in pharmaceuticals using chlorpromazine hydrochloride as a redox indicator

Al-Rikabi, A. M. K.; Al-Jabri, F. M.; Hasoon, S. J., Analytical Letters, 1989, 22(15), 3003-9

Production Method 7

50-53-3

969-99-3

Reaction Conditions

Reference

: The determination of chlorpromazine, related impurities and degradation products in pharmaceutical dosage forms

Chagonda, Lameck F. S.; Millership, Jeffrey S., Journal of Pharmaceutical and Biomedical Analysis, 1989, 7(3), 271-8

Production Method 8

969-99-3

Reaction Conditions

Reference

: Studies on phenothiazines. Part 2. Synthesis of several N-10-substituted phenothiazine sulfoxides and their spectroscopic characteristics

Kreyenbuehl, B.; Joshi, R. K.; Perlia, X., Pharmaceutica Acta Helvetiae, 1978, 53(8), 248-52

Production Method 9

50-53-3

969-99-3

1672-76-0

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid , Sodium hydroxide Solvents: Dichloromethane , Water ; 0 °C; 4 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 10

Reference

: Synthesis and synergistic antimycobacterial screening of chlorpromazine and its metabolites

Kigondu, Elizabeth M.; Njoroge, Mathew; Singh, Kawaljit; Njuguna, Nicholas; Warner, Digby F.; et al, MedChemComm, 2014, 5(4), 502-506

Production Method 10

50-53-3

969-99-3

Reaction Conditions

1.1 Reagents: Acetic acid , Oxygen Catalysts: Ferric nitrate ; 3 h, rt

Reference

: Preparation of sulfoxide compound from thioether by catalytic oxidation

, China, , ,

Production Method 11

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: Peroxyadipic acid Solvents: Water ; 15 min, rt

Reference

: A comparative study of the effect of phenothiazine derivatives and their S-oxides on cholinesterase investigated by a new kinetic spectrophotometric method

Kovalenko, V. S. ; Blazheyevskiy, M. Ye. ; Merzlikin, S. I., Zhurnal Organichnoi ta Farmatsevtichnoi Khimii, 2022, 20(1), 35-43

Production Method 12

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: Perchloric acid Catalysts: (OC-6-11)-Hexachloroiridate(2-) Solvents: Water ; 48 h, rt

Reference

: Spectrophotometric Kinetic and Mechanistic Investigation of Chlorpromazine Radical Cation with Hexachloroiridate (IV) in Catalyzed Aqueous Acid Medium

Sailani, Riya, ChemistrySelect, 2021, 6(33), 8472-8479

Production Method 13

69-09-0

969-99-3

Reaction Conditions

1.1 Reagents: Potassium peroxymonosulfate Solvents: Water ; 20 °C

Reference

: Spectrophotometric determination of chlorpromazine hydrochloride as its sulfoxide obtained with peroxymonosufate

Shlusar, O. I.; Blazheevskiy, M. Ye., Visnik Farmatsii, 2012, (1), 51-53

Production Method 14

50-53-3

969-99-3

Reaction Conditions

1.1 Catalysts: 3-Fluoro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-2-(1,1,2,2,3,3,4,4,4-nonafluorobuty… Solvents: Trichlorofluoromethane

Reference

: Oxaziridine, 3-fluoro-3-(heptafluoropropyl)-2-(nonafluorobutyl)-

Metrangolo, Pierangelo; Novo, Barbara; Resnati, Giuseppe, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 15

969-99-3

Reaction Conditions

Reference

: Laser irradiated phenothiazines: New potential treatment for COVID-19 explored by molecular docking

Udrea, Ana-Maria; Avram, Speranta; Nistorescu, Simona; Pascu, Mihail-Lucian; Romanitan, Mihaela Oana, Journal of Photochemistry and Photobiology, 2020, (2020),

Production Method 16

969-99-3

Reaction Conditions

Reference

: Preparative Microfluidic Electrosynthesis of Drug Metabolites

Stalder, Romain; Roth, Gregory P., ACS Medicinal Chemistry Letters, 2013, 4(11), 1119-1123

Production Method 17

969-99-3

Reaction Conditions

Reference

: Main contribution of the cytochrome P450 isoenzyme 1A2 (CYP1A2) to N-demethylation and 5-sulfoxidation of the phenothiazine neuroleptic chlorpromazine in human liver-A comparison with other phenothiazines

Wojcikowski, Jacek; Boksa, Jan; Daniel, Wladyslawa A., Biochemical Pharmacology, 2010, 80(8), 1252-1259

Production Method 18

969-99-3

Reaction Conditions

Reference

: Use of ultraviolet spectroscopy to detect phenothiazine derivatives in chemical and toxicological studies of biological material

Salomatin, E. M., Farmatsiya (Moscow, 1987, 36(5), 34-40

Production Method 19

969-99-3

Reaction Conditions

Reference

: Studies on the effect of chlorpromazine and its derivatives on locomotor activity in mice

Horng, Tzyy Show; Lin, Jen Kun, Taiwan Yaoxue Zazhi, 1983, 35(2), 190-7

Production Method 20

50-53-3

969-99-3

2095-62-7

3926-66-7

3930-47-0

Reaction Conditions

1.1 Reagents: L-Ascorbic acid , Acetic acid , Sodium acetate , Trisodium EDTA , Manganese diacetate , Oxygen , Ferrous sulfate heptahydrate Solvents: Water ; 2 h, pH 4, 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8.5

Reference

: Synthesis of potential drug metabolites by a modified Udenfriend reaction

Slavik, Roger; Peters, Jens-Uwe; Giger, Rudolf; Buerkler, Markus; Bald, Eric, Tetrahedron Letters, 2011, 52(7), 749-752